Cas no 129887-23-6 (Quinoline, 3-(1H-pyrrol-2-yl)-)

Quinoline, 3-(1H-pyrrol-2-yl)- structure
129887-23-6 structure
Product Name:Quinoline, 3-(1H-pyrrol-2-yl)-
CAS No:129887-23-6
MF:C13H10N2
MW:194.231902599335
CID:3705071
PubChem ID:14686647
Update Time:2025-04-22

Quinoline, 3-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 3-(1H-pyrrol-2-yl)-
    • AKOS040804251
    • 3-(1H-pyrrol-2-yl)quinoline
    • HS-5892
    • 129887-23-6
    • Inchi: 1S/C13H10N2/c1-2-5-12-10(4-1)8-11(9-15-12)13-6-3-7-14-13/h1-9,14H
    • InChI Key: FALUURNVEHLDOB-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C=C(C2=CC=CN2)C=1

Computed Properties

  • Exact Mass: 194.084398327Da
  • Monoisotopic Mass: 194.084398327Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 28.7Ų
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